
In-Depth Technical Guide to 1,3-
Dimethylpyrrolidin-2-one

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,3-Dimethylpyrrolidin-2-one

CAS No.: 19597-07-0

Cat. No.: B1295651

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dimethylpyrrolidin-2-one
(CAS No. 19597-07-0), a heterocyclic compound of interest in various chemical and

pharmaceutical research areas. This document details its chemical and physical properties,

safety and handling information, a proposed synthesis protocol, and its role as a versatile

chemical intermediate.

Chemical Identity and Properties
1,3-Dimethylpyrrolidin-2-one is a substituted five-membered lactam. Its core structure, the

pyrrolidinone ring, is a prevalent scaffold in medicinal chemistry.[1][2]
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Identifier Value

CAS Number 19597-07-0[3][4][5]

Molecular Formula C₆H₁₁NO[4][5]

Molecular Weight 113.16 g/mol [4][5]

IUPAC Name 1,3-dimethylpyrrolidin-2-one

Synonyms
1,3-Dimethyl-2-oxopyrrolidine, 1,3-Dimethyl-2-

pyrrolidone, 1,3-Dimethylpyrrolid-2-one[5][6][7]

InChI Key BCNBMSZKALBQEF-UHFFFAOYSA-N[3]

Canonical SMILES CC1CCN(C1=O)C[7]

Physicochemical Properties
This compound is a colorless liquid at room temperature.[6] It is a high-boiling point solvent

with good solvency for a range of compounds.[5]

Property Value Source(s)

Boiling Point 197.6 °C at 760 mmHg [5]

95 °C at 15 Torr [3]

Density 0.9906 g/cm³ at 20 °C [3]

0.973 g/cm³ [5]

Flash Point 85.2 °C [5][6]

Refractive Index 1.455 [5][6]

Vapor Pressure 0.376 mmHg at 25 °C [5]

pKa (Predicted) -0.37 ± 0.40 [6][7]

Storage
Sealed in a dry place at room

temperature.
[6][7]
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Safety and Handling
1,3-Dimethylpyrrolidin-2-one is classified as an irritant and a reprotoxic substance.[5][7]

Standard laboratory safety protocols should be strictly followed when handling this compound.

GHS Hazard Information
Signal Word Warning[7]

Pictogram GHS07 (Exclamation Mark)

Hazard Statements H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Classified as a reprotoxic substance (may

damage fertility or the unborn child).[5]

Precautionary Statements
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[7]

P264: Wash skin thoroughly after handling.[7]

P280: Wear protective gloves/eye

protection/face protection.[7]

P302+P352: IF ON SKIN: Wash with plenty of

water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling and Storage Recommendations
Engineering Controls: Handle in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a

lab coat.
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Storage: Keep the container tightly sealed and store in a dry, cool, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.[6][7]

Fire Safety: This is a flammable liquid; keep away from open flames and high temperatures.

[6]

Experimental Protocols: Synthesis
A detailed, peer-reviewed synthesis protocol for 1,3-Dimethylpyrrolidin-2-one is not readily

available in the public domain. However, a general synthetic strategy involves the methylation

of a pyrrolidinone precursor.[6]

General Proposed Synthesis Route
The synthesis can be conceptualized as a two-step process starting from 3-methyl-pyrrolidin-2-

one. The first step would involve the formation of the N-methylated product.
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Starting Material

Reagents & Conditions

Product

3-Methylpyrrolidin-2-one

1. Strong Base (e.g., NaH)
2. Methylating Agent (e.g., CH₃I)

N-Methylation

1,3-Dimethylpyrrolidin-2-one

Reaction

Synthetic Diversification Methods

Resulting Bioactive Compound Classes

Pyrrolidinone Core
(e.g., 1,3-Dimethylpyrrolidin-2-one)

Functionalization Cycloaddition Reactions Multicomponent Reactions

Antimicrobial Agents Anticancer Agents
CNS-Active Agents

(e.g., Anticonvulsants)
Anti-inflammatory Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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